Cas no 138799-97-0 (ethyl 2-[1-(aminomethyl)cyclohexyl]acetate)

• Product Name: ethyl 2-[1-(aminomethyl)cyclohexyl]acetate
• CAS No: 138799-97-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 2191910
• PubChem ID: 15512485
• Update Time: 2023-11-20

ethyl 2-[1-(aminomethyl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-(aminomethyl)cyclohexyl)acetate
• Ethyl [1-(aminomethyl)cyclohexyl]acetate hydrochloride (1:1)
• PQCNPWAMVMHDID-UHFFFAOYSA-N
• Ethyl 1-aminomethyl-1-cyclohexane-acetate
• (1-aminomethyl-cyclohexyl)-acetic acid ethyl ester
• ethyl 2-[1-(aminomethyl)cyclohexyl]acetate

• Inchi： 1S/C11H21NO2/c1-2-14-10(13)8-11(9-12)6-4-3-5-7-11/h2-9,12H2,1H3
• InChI Key： PQCNPWAMVMHDID-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(CN)CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives